Cas no 164352-24-3 (1-Bromo-4-(2-ethylhexyl)oxybenzene)

1-Bromo-4-(2-ethylhexyl)oxybenzene structure
164352-24-3 structure
Product Name:1-Bromo-4-(2-ethylhexyl)oxybenzene
CAS No:164352-24-3
MF:C14H21BrO
MW:285.219943761826
CID:1345416
PubChem ID:22590767
Update Time:2025-04-20

1-Bromo-4-(2-ethylhexyl)oxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-[(2-ethylhexyl)oxy]-
    • 1-bromo-4-(2-ethylhexoxy)benzene
    • 1-BROMO-4-[(2-ETHYLHEXYL)OXY]BENZENE
    • 1-Bromo-4-((2-ethylhexyl)oxy)benzene
    • MFCD18360910
    • AS-2783
    • DTXSID00626648
    • 4-(2'-Ethylhexyloxy)phenylbromide
    • 4-(2-ethylhexyloxy)bromobenzene
    • PLKHKVHXKXGJAO-UHFFFAOYSA-N
    • 1-bromo-4-(2-ethylhexyloxy)benzene
    • 164352-24-3
    • 4-(2-ethylhexyloxy)-bromobenzene
    • F71696
    • SCHEMBL677334
    • AKOS012840022
    • 1-Bromo-4-(2-ethylhexyl)oxybenzene
    • MDL: MFCD18360910
    • Inchi: 1S/C14H21BrO/c1-3-5-6-12(4-2)11-16-14-9-7-13(15)8-10-14/h7-10,12H,3-6,11H2,1-2H3
    • InChI Key: PLKHKVHXKXGJAO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OCC(CC)CCCC

Computed Properties

  • Exact Mass: 284.07763
  • Monoisotopic Mass: 284.07758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 325.9±15.0 °C at 760 mmHg
  • Flash Point: 135.1±6.4 °C
  • PSA: 9.23
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Bromo-4-(2-ethylhexyl)oxybenzene Security Information

1-Bromo-4-(2-ethylhexyl)oxybenzene Pricemore >>

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